Cas no 118863-64-2 (Benzoic acid, 2-(1H-1,2,4-triazol-3-yl)-, methyl ester)

• Product Name: Benzoic acid, 2-(1H-1,2,4-triazol-3-yl)-, methyl ester
• CAS No: 118863-64-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 3669748
• PubChem ID: 85580153
• Update Time: 2025-04-22

Benzoic acid, 2-(1H-1,2,4-triazol-3-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1H-1,2,4-triazol-3-yl)-, methyl ester
• SY355165
• methyl 2-(1H-1,2,4-triazol-5-yl)benzoate
• 118863-64-2

• Inchi： 1S/C10H9N3O2/c1-15-10(14)8-5-3-2-4-7(8)9-11-6-12-13-9/h2-6H,1H3,(H,11,12,13)
• InChI Key： PFLYZDRXROWETF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C1=NC=NN1)=O

Computed Properties

• Exact Mass: 203.069476538Da
• Monoisotopic Mass: 203.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų